ethyl 2-((5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate

• IUPAC Name: ethyl 2-[5-(4-bromophenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanylacetate
• InChI: InChI=1S/C20H19BrN2O2S/c1-3-25-19(24)13-26-20-22-12-18(15-6-8-16(21)9-7-15)23(20)17-10-4-14(2)5-11-17/h4-12H,3,13H2,1-2H3
• InChI Key: KIANNUDRXMATBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC=C(N1C2=CC=C(C=C2)C)C3=CC=C(C=C3)Br
• Molecular Formula: C20H19BrN2O2S
• Molecular Weight: 431.3 g/mol
• CAS No.: 1206996-42-0

Description

Ethyl 2-((5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate is a useful research compound. Its molecular formula is C20H19BrN2O2S and its molecular weight is 431.35. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Analysis

Ethyl 2-((5-(4-bromophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)acetate and related compounds have been a subject of research due to their intriguing chemical properties and potential applications. One study focused on the structure and molecular packing of a related compound, demonstrating its sugar ring adopts a 4E conformation, and the crystal cohesion is mainly due to van der Waals interactions. This structural analysis is crucial for understanding the compound's reactivity and potential for further modification (Estrada, Conde, & Márquez, 1987).

Synthetic Applications and Antitumor Activities

The compound's derivatives have been utilized in synthesizing a variety of heterocyclic compounds with potential antitumor activities. For example, ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate, a similar compound, was used to synthesize derivatives like thiophene, pyrazole, coumarin, and pyridine, which showed significant antitumor properties against various cancer cell lines, highlighting the compound's utility in medicinal chemistry (Mohareb & Gamaan, 2018).

Microwave-Assisted Synthesis and Pharmacological Studies

Another study explored microwave-assisted synthesis of related thiazolyl and thiophenyl acetate derivatives, investigating their anti-inflammatory, analgesic, and antioxidant activities. This approach not only provided a greener synthesis method but also identified compounds with promising pharmacological activities, contributing to the development of new therapeutic agents (Attimarad, Khedr, & Aldhubiab, 2017).

Discovery and Development of CRTh2 Receptor Antagonists

The compound's framework has also been utilized in the discovery and development of novel CRTh2 receptor antagonists, showing the versatility of this chemical scaffold in drug discovery processes. This research provided insights into the structure-activity relationships and pharmacokinetic properties of these novel compounds, underscoring the compound's role in developing new therapeutic agents (Pothier et al., 2012).